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Compound of Interest

Compound Name: Chlorotriethylsilane

Cat. No. B140506

An In-depth Technical Guide to the Physicochemical Properties of Chlorotriethylsilane

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical reagents is paramount for predictable and
successful experimental outcomes. This technical guide provides a detailed overview of the
boiling point and density of chlorotriethylsilane, including experimental protocols for their
determination and a summary of key data.

Quantitative Data Summary

The physical properties of chlorotriethylsilane are well-documented, with consistent values
reported across various chemical suppliers and databases. A summary of these key
guantitative data points is presented in the table below for ease of reference and comparison.

Property Value Temperature (°C) Notes

Boiling Point 142-144 °C[1][2][3] Not Applicable Atmospheric pressure
145-147 °C[4] Not Applicable

149 °C Not Applicable

Density 0.898 g/mL 25°C

Experimental Protocols
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Accurate determination of boiling point and density is crucial for compound identification and
quality control. The following sections detail standardized methodologies for these
measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially with small sample volumes, the micro-reflux or
capillary method is commonly employed.

Micro-Reflux Method

This method involves heating a small sample of the liquid and observing the temperature at
which the liquid and vapor phases are in equilibrium.

o Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic
stirrer.

e Procedure:

o Place approximately 0.5 mL of chlorotriethylsilane into a small test tube containing a
small magnetic stir bar.

o Position a thermometer with the bulb approximately 1 cm above the surface of the liquid.
o Gently heat the sample while stirring.

o Observe the refluxing of the liquid, visible as a ring of condensing vapor on the inner wall
of the test tube.

o The stable temperature reading on the thermometer at the level of the reflux ring
corresponds to the boiling point of the liquid.

Capillary Method

This technique relies on the principle that at the boiling point, the vapor pressure of the liquid
will overcome the atmospheric pressure, causing a rapid stream of bubbles to emerge from a
submerged capillary tube.
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o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, and a
heating bath.

e Procedure:

o

A small amount of chlorotriethylsilane is placed in a test tube.

[¢]

A capillary tube, sealed at one end, is inverted and placed into the liquid.

o

The assembly is heated, and the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube is noted.

[e]

The heat source is then removed, and the temperature at which the liquid begins to enter
the capillary tube is recorded as the boiling point.

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume.
Direct Mass and Volume Measurement
This is the most straightforward method for determining the density of a liquid.

o Apparatus: A precise analytical balance and a calibrated volumetric flask or graduated
cylinder.

e Procedure:
o Measure the mass of a clean, dry volumetric flask.
o Dispense a known volume of chlorotriethylsilane into the flask.
o Measure the combined mass of the flask and the liquid.
o The mass of the liquid is determined by subtracting the mass of the empty flask.

o The density is then calculated by dividing the mass of the liquid by its volume. To ensure
accuracy, measurements should be repeated and the average value taken.
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Logical Relationships and Molecular Structure

The physical properties of a molecule, such as its boiling point and density, are intrinsically
linked to its molecular structure. The following diagram illustrates this fundamental relationship
for chlorotriethylsilane.

Relationship between Molecular Structure and Physical Properties of Chlorotriethylsilane

Chlorotriethylsilane
((C2H5)3sSiCl)

determines exhibits

Molecular Weight Intermolecular Forces
(150.72 g/mol) (van der Waals, Dipole-Dipole)

influences influences influences Jnfluences

Boiling Point Density

(142-144 °C) (0.898 g/mL at 25 °C)

Click to download full resolution via product page

Structure-Property Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140506#chlorotriethylsilane-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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